1'-[(5-bromo-2-methoxyphenyl)sulfonyl]-1,4'-bipiperidine-4'-carboxamide

• IUPAC Name: 1-(5-bromo-2-methoxyphenyl)sulfonyl-4-piperidin-1-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H26BrN3O4S/c1-26-15-6-5-14(19)13-16(15)27(24,25)22-11-7-18(8-12-22,17(20)23)21-9-3-2-4-10-21/h5-6,13H,2-4,7-12H2,1H3,(H2,20,23)
• InChI Key: HXBQWCDEQRKGQG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)S(=O)(=O)N2CCC(CC2)(C(=O)N)N3CCCCC3
• Molecular Formula: C18H26BrN3O4S
• Molecular Weight: 460.4 g/mol

Description

1'-[(5-bromo-2-methoxyphenyl)sulfonyl]-1,4'-bipiperidine-4'-carboxamide, also known as BMB-4, is a chemical compound that has been extensively studied for its potential therapeutic applications. BMB-4 is a small molecule that belongs to the class of sulfonyl-containing compounds. The compound has been shown to exhibit potent antitumor activity in various cancer cell lines.

Mechanism of Action

The mechanism of action of 1'-[(5-bromo-2-methoxyphenyl)sulfonyl]-1,4'-bipiperidine-4'-carboxamide is not fully understood. However, it has been proposed that 1'-[(5-bromo-2-methoxyphenyl)sulfonyl]-1,4'-bipiperidine-4'-carboxamide may inhibit the activity of the enzyme carbonic anhydrase IX (CA IX), which is overexpressed in many cancer cells. Inhibition of CA IX activity may lead to a decrease in tumor growth and metastasis.
Biochemical and Physiological Effects
1'-[(5-bromo-2-methoxyphenyl)sulfonyl]-1,4'-bipiperidine-4'-carboxamide has been shown to exhibit potent antitumor activity in various cancer cell lines. The compound has also been shown to inhibit the growth of cancer cells in animal models. In addition, 1'-[(5-bromo-2-methoxyphenyl)sulfonyl]-1,4'-bipiperidine-4'-carboxamide has been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

1'-[(5-bromo-2-methoxyphenyl)sulfonyl]-1,4'-bipiperidine-4'-carboxamide has several advantages for use in lab experiments. The compound is relatively easy to synthesize and can be obtained in high yields. In addition, 1'-[(5-bromo-2-methoxyphenyl)sulfonyl]-1,4'-bipiperidine-4'-carboxamide has been extensively studied for its potential therapeutic applications in cancer treatment. However, one limitation of 1'-[(5-bromo-2-methoxyphenyl)sulfonyl]-1,4'-bipiperidine-4'-carboxamide is that its mechanism of action is not fully understood.

Future Directions

There are several future directions for the study of 1'-[(5-bromo-2-methoxyphenyl)sulfonyl]-1,4'-bipiperidine-4'-carboxamide. One direction is to further investigate the mechanism of action of the compound. Understanding the mechanism of action may lead to the development of more potent and selective inhibitors of CA IX. Another direction is to investigate the potential use of 1'-[(5-bromo-2-methoxyphenyl)sulfonyl]-1,4'-bipiperidine-4'-carboxamide in combination with other cancer therapies, such as chemotherapy and radiation therapy. Finally, further studies are needed to evaluate the safety and efficacy of 1'-[(5-bromo-2-methoxyphenyl)sulfonyl]-1,4'-bipiperidine-4'-carboxamide in animal models and clinical trials.

Scientific Research Applications

1'-[(5-bromo-2-methoxyphenyl)sulfonyl]-1,4'-bipiperidine-4'-carboxamide has been extensively studied for its potential therapeutic applications in cancer treatment. The compound has been shown to exhibit potent antitumor activity in various cancer cell lines, including breast, lung, and colon cancer. 1'-[(5-bromo-2-methoxyphenyl)sulfonyl]-1,4'-bipiperidine-4'-carboxamide has also been shown to inhibit the growth of cancer cells in animal models.